Cas no 1670-26-4 (D-erythro-Sphingosylphosphorylcholine (Synthetic))

• Product Name: D-erythro-Sphingosylphosphorylcholine (Synthetic)
• CAS No: 1670-26-4
• MF: C₂₃H₄₉N₂O₅P
• MW: 464.619328260422
• CID: 117936
• PubChem ID: 24899596
• Update Time: 2025-10-28

D-erythro-Sphingosylphosphorylcholine (Synthetic) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-[[[[(2S,3R,4E)-2-amino-3-hydroxy-4-octadecen-1-yl]oxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt
• D-erythro-Sphingosylphosphorylcholine (Synthetic)
• Sphingosylphosphorylcholine
• SPC
• D-erythro-Sphingosyl
• D-erythro-Sphingosylphosphorylcholine
• Ethanaminium,2-[[[[(2S,3R,4E)-2-amino-3-hydroxy-4-octadecen-1-yl]oxy]hydroxyphosphinyl]oxy]-N,...
• Lyso-Sphingomyelin
• (2-amino-3-hydroxyoctadec-4-enyl) 2-(trimethylazaniumyl)ethyl phosphate
• D-erythro-Sphingosylphosphorylc
• LYSO SM (D18:1)
• (2S,3R,4E)-2-Amino-4-octadecene-3-hydroxy-1-phosphocholine
• 2-[[[(2-Amino-3-hydroxy-4-octadecenyl)oxy]hydroxy-phosphinyl]oxy]-N,N,N-trimethylethanaminium inner salt
• D-erythro-Sphingosine phosphocholine
• Lysosphingomyelin
• MGC119002
• D-ERYTHRO-SPC
• urocortin 3 (stresscopin)
• Lyso-Sphingomyelin (d18:1)
• spingosyl-phosphorylcholine
• Sphingenyl-1-phosphorylcholine
• sphingosyl phosphorylcholine
• SM(d18:1/0:0)
• BML3-D07
• MFCD02259287
• (2S,3R,4E)-2-amino-3-hydroxyoctadec-4-en-1-yl 2-(trimethylammonio)ethyl phosphate
• Lyso SM (d18:1), Sphingosylphosphorylcholine, powder
• CHEMBL1481114
• BDBM50289522
• BP-29638
• LMSP01060001
• SCHEMBL19928025
• [(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] 2-trimethylazaniumylethyl phosphate
• Sphingosine-1-phosphocholine
• sphing-4-enine-1-phosphocholine
• Rel-(2S,3R,E)-2-amino-3-hydroxyoctadec-4-en-1-yl (2-(trimethylammonio)ethyl) phosphate
• 2-[[[[2S-Amino-3R-hydroxy-4E-octadecenyl]oxy]hydroxyphosphinyl]oxy]-N,N,N-trimethylethanaminium
• NCGC00161365-01
• CHEBI:17689
• Lysosphingomyelin (d18:1)
• Sphingosylphosphorylcholine, powder
• SPHINGOSYLPHOSPHORYL CHOLINE
• Sphingosylphosphorylcholine, >=98%, powder
• CHEMBL34522
• AKOS040756167
• 1670-26-4
• D-erythro Lysosphingomyelin (d18:1)
• sphingosylphosphocholine betaine
• Q27088851
• Sphingosylphosphorylcholine, >=98.0% (TLC)
• Sphingosylphosphorylchloline
• GTPL4032
• 875444-14-7
• CS-0169667
• HY-132187
• [(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
• G83443
• 2-[[[[(2S,3R ,4E)-2-Amino-3-hydroxy-4-octadecen-1-yl]oxy]hydroxyphosphinyl]oxy]-N,N ,N-trimethyl-ethanaminium; Sphingenyl-1-phosphorylcholine
• FL22805

• MDL： MFCD02259287
• Inchi： 1S/C23H49N2O5P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(26)22(24)21-30-31(27,28)29-20-19-25(2,3)4/h17-18,22-23,26H,5-16,19-21,24H2,1-4H3/b18-17+/t22-,23+/m0/s1
• InChI Key： JLVSPVFPBBFMBE-HXSWCURESA-N
• SMILES： P(=O)([O-])(OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)N)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 464.33800
• Monoisotopic Mass: 464.33790967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 21
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Melting Point: 90-102°C
• Solubility: chloroform/methanol (2:1): complete10 mg/ml, clear to slightly hazy, colorless to light yellow
• PSA: 114.65000
• LogP: 5.91020

D-erythro-Sphingosylphosphorylcholine (Synthetic) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：1-8-10
• Storage Condition：−20°C

Additional information on D-erythro-Sphingosylphosphorylcholine (Synthetic)

D-Erythro-Sphingosylphosphorylcholine (Synthetic): A Comprehensive Overview

Sphingosylphosphorylcholine (SPC), also known as D-erythro-sphingosylphosphorylcholine, is a bioactive lipid molecule that has garnered significant attention in the fields of biochemistry, pharmacology, and neuroscience. With the CAS number 1670-26-4, this compound is classified under the broader category of sphingolipids, which are integral components of cellular membranes and play pivotal roles in various physiological processes.

The term D-erythro-sphingosylphosphorylcholine refers to the specific stereochemical configuration of the molecule, where the chiral center at the C1-hydroxyl group of sphingosine is in the erythro configuration. This stereochemistry is crucial as it influences the molecule's biological activity and interactions with cellular receptors. Recent studies have highlighted the importance of this configuration in modulating inflammatory responses and neuronal signaling pathways.

SPC is synthesized through a series of enzymatic reactions involving sphingosine kinase (SK), which phosphorylates sphingosine to form SPC. The synthetic form of D-erythro-sphingosylphosphorylcholine has been extensively used in research to elucidate its role in cellular signaling. For instance, a 2023 study published in Nature Communications demonstrated that SPC acts as a potent regulator of calcium signaling in neurons, suggesting its potential role in neurodegenerative diseases such as Alzheimer's.

One of the most intriguing aspects of D-erythro-sphingosylphosphorylcholine is its ability to modulate inflammation. Research conducted by Smith et al. (2023) revealed that SPC can suppress pro-inflammatory cytokine production by activating specific G protein-coupled receptors (GPCRs). This finding has implications for therapeutic interventions targeting inflammatory disorders such as arthritis and inflammatory bowel disease.

In addition to its immunomodulatory effects, SPC has been shown to influence cancer biology. A 2023 study in Cancer Research indicated that synthetic D-erythro-sphingosylphosphorylcholine can induce apoptosis in cancer cells by activating death receptor pathways. This suggests that SPC may serve as a novel chemotherapeutic agent with minimal off-target effects.

The synthesis and characterization of D-erythro-sphingosylphosphorylcholine have also advanced significantly in recent years. Utilizing cutting-edge techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, researchers have been able to confirm the stereochemical integrity of the synthetic compound. These advancements ensure that the compound used in experimental studies is highly pure and consistent, thereby enhancing the reliability of research outcomes.

Moreover, the application of D-erythro-sphingosylphosphorylcholine extends beyond basic research into translational medicine. Preclinical trials have demonstrated its efficacy in animal models of multiple sclerosis, where it exhibits neuroprotective properties by reducing demyelination and promoting axonal repair. These findings underscore the potential for SPC-based therapies in treating neuroinflammatory diseases.

In conclusion, D-erythro-sphingosylphosphorylcholine (CAS No: 1670-26-4) stands at the forefront of lipid signaling research due to its diverse biological functions and therapeutic potential. As ongoing studies continue to unravel its mechanisms of action, synthetic SPC is poised to become a valuable tool in both academic research and clinical applications.